3,4-dihydro-2(1H)-isoquinolinyl[1-methyl-3-(2-thienyl)-1H-pyrazol-5-yl]methanone

Specification

• Molecular Formula: C18H17N3OS
• Molecular Weight: 323.4 g/mol
• IUPAC Name: 3,4-dihydro-1H-isoquinolin-2-yl-(2-methyl-5-thiophen-2-ylpyrazol-3-yl)methanone
• Standard InChI: InChI=1S/C18H17N3OS/c1-20-16(11-15(19-20)17-7-4-10-23-17)18(22)21-9-8-13-5-2-3-6-14(13)12-21/h2-7,10-11H,8-9,12H2,1H3
• Standard InChI Key: HLSJCSPLGRROHB-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=CS2)C(=O)N3CCC4=CC=CC=C4C3

Introduction

Molecular Formula and Weight

While specific data for this compound is not available, related compounds like 2-[3-(3,4-dihydro-1H-isoquinoline-2-carbonyl)-5-methyl-pyrazol-1-yl]phenyl-(3,4-dihydro-1H-isoquinolin-2-yl)methanone have a molecular formula of C30H28N4O2 and a molecular weight of 476.6 g/mol. For 3,4-dihydro-2(1H)-isoquinolinyl[1-methyl-3-(2-thienyl)-1H-pyrazol-5-yl]methanone, we can estimate a similar molecular weight based on its structure.

Synthesis and Preparation

The synthesis of this compound would likely involve a multi-step process, starting with the preparation of the isoquinoline and pyrazole moieties, followed by their coupling via a carbonyl group. Common methods might include:

• Friedel-Crafts Acylation: For forming the carbonyl linkage.

• Cross-Coupling Reactions: To attach the thienyl group to the pyrazole ring.

Biological Activities and Potential Applications

Compounds with similar structures have been explored for various biological activities, including:

• Pharmacological Effects: Isoquinoline derivatives are known for their potential in medicinal chemistry, particularly in areas like neurology and oncology.

• Enzyme Inhibition: Some related compounds have shown promise as inhibitors for certain enzymes, which could be relevant in drug development.

Research Findings and Data

Given the lack of specific data on 3,4-dihydro-2(1H)-isoquinolinyl[1-methyl-3-(2-thienyl)-1H-pyrazol-5-yl]methanone, we can look at related compounds for insights:

Compound	Molecular Formula	Molecular Weight (g/mol)	Biological Activity
2-[3-(3,4-Dihydro-1H-isoquinoline-2-carbonyl)-5-methyl-pyrazol-1-yl]phenyl-(3,4-dihydro-1H-isoquinolin-2-yl)methanone	C30H28N4O2	476.6	Potential pharmacological effects
(6,7-Dimethoxy-1-methyl-3,4-dihydro-2(1H)-isoquinolinyl)[5-(2-pyridinyl)-2-thienyl]methanone	C22H22N2O3S	-	Mass spectral data available
3,4-Dihydro-2(1H)-isoquinolinyl(4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)methanone HCl	-	318.80	Potential pharmacological applications